Cas no 114108-63-3 (Phenol, 4-(octadecylthio)-)

Phenol, 4-(octadecylthio)- structure
Phenol, 4-(octadecylthio)- structure
Product Name:Phenol, 4-(octadecylthio)-
CAS No:114108-63-3
MF:C24H42OS
MW:378.654686450958
CID:1201331
Update Time:2024-08-02

Phenol, 4-(octadecylthio)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-(octadecylthio)-
    • Inchi: 1S/C24H42OS/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22-26-24-20-18-23(25)19-21-24/h18-21,25H,2-17,22H2,1H3
    • InChI Key: OBTQRUBZAQJPPM-UHFFFAOYSA-N
    • SMILES: C1(O)=CC=C(SCCCCCCCCCCCCCCCCCC)C=C1

Computed Properties

  • Exact Mass: 378.29586

Experimental Properties

  • Density: 0.95±0.1 g/cm3(Predicted)
  • Boiling Point: 496.7±28.0 °C(Predicted)
  • PSA: 20.23
  • pka: 9.75±0.15(Predicted)
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